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Compound of Interest

Compound Name: Moxidectin-d3

Cat. No.: B15622884

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Moxidectin-d3. Adherence to these
protocols is critical for ensuring personal safety and proper disposal.

Hazard Summary

Moxidectin-d3, a deuterated analog of Moxidectin, should be handled with the same
precautions as the parent compound. Moxidectin is toxic if swallowed and may cause harm to
organs through prolonged or repeated exposure.[1][2] It is also suspected of causing genetic
defects, damaging fertility or the unborn child, and may cause harm to breast-fed children.[1][3]
It is very toxic to aquatic life with long-lasting effects.[3][4]

Quantitative Toxicity Data

For risk assessment, the following toxicity data for Moxidectin is provided:

Metric Value Species Reference
Oral LD50 106 mg/kg Rat [1]
Dermal LD50 >2,000 mg/kg Rabbit [1]

Acceptable Daily

0.01 mg/kg/da Human 1
Intake (ADI) S s
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Personal Protective Equipment (PPE)

The proper selection and use of PPE is the primary defense against exposure to Moxidectin-
d3.[1] All personnel must receive training on the correct use, removal, and maintenance of their
PPE.[1]

1. Hand Protection:
e Wear unlined, liquid-proof, and chemical-resistant gloves.[1]
 Recommended materials include neoprene, butyl, PVC, or nitrile.[1]

o Sleeves of a lab coat or protective clothing should be worn over the outside of gloves to
prevent chemicals from seeping in.[1]

2. Eye and Face Protection:

o Use safety glasses with side shields or chemical splash goggles to prevent eye contact.[1]
3. Body Protection:

o Alab coat or impervious protective clothing is mandatory to prevent skin contact.[1][2]

» For tasks with a higher risk of exposure, such as handling large quantities, chemical-
resistant coveralls may be necessary.[5]

4. Respiratory Protection:

« If there is a risk of generating dusts, mists, or fumes, or if occupational exposure limits are
exceeded, respiratory protection is required.[1]

 In such cases, use a NIOSH-certified respirator.[6]

Operational Plans: Handling, Storage, and Disposal

Safe Handling Protocol:
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» Ventilation: Always handle Moxidectin-d3 in a well-ventilated area, such as a chemical fume
hood.[1]

e Avoid Contamination: Minimize dust generation and accumulation. Avoid breathing any dust,
vapor, or mist.[1]

e Prevent Contact: Avoid all direct contact with eyes, skin, and clothing.[1]

e Hygiene: Do not eat, drink, or smoke in areas where Moxidectin-d3 is handled.[1][3][4]
Wash hands and any exposed skin thoroughly after removing PPE.[1]

Storage Procedures:

» Store Moxidectin-d3 at its recommended temperature of -20°C.[7]

o Keep containers tightly closed and store in a locked cabinet or facility to restrict access.[1]
e Store in a dry, well-ventilated place away from ignition sources.[1]

Disposal Plan:

o Waste Classification: All Moxidectin-d3 waste and contaminated materials (e.g., PPE,
absorbent materials) are to be treated as hazardous waste.[8]

o Containment: Collect all solid and liquid waste into a designated, labeled, and sealed
container for hazardous materials.[1][8] Do not release the chemical into the environment or
allow it to enter drains.[1]

o Labeling: Clearly label all waste containers with "Hazardous Waste" and "Moxidectin".[8]

» Final Disposal: Arrange for collection by a licensed hazardous or special waste management
company.[8] Empty containers should be disposed of through an approved waste disposal
plant and not be reused.[8]

Experimental Workflow

The following diagram outlines the standard workflow for handling Moxidectin-d3 in a
laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Moxidectin-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622884#personal-protective-equipment-for-
handling-moxidectin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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